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Compound of Interest

Compound Name:
(4-Chloro-2-nitrophenoxy)acetic

acid

CAS No.: 21086-49-7

Cat. No.: B2962111

Get Quote

Part 1: Executive Directive (Immediate Action)[2]
Do NOT dispose of (4-Chloro-2-nitrophenoxy)acetic acid down the drain. This compound is

a halogenated, nitro-substituted organic acid.[1] While it is not a P-listed or U-listed acute

hazardous waste under federal RCRA regulations (unlike its analog 2,4-D), it poses significant

environmental risks and potential aquatic toxicity.[1]

The only authorized disposal method is High-Temperature Incineration via a licensed

hazardous waste contractor.[1]
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Parameter Specification

Chemical Name (4-Chloro-2-nitrophenoxy)acetic acid

CAS Number 21086-49-7

Molecular Formula C₈H₆ClNO₅

Primary Hazards
Skin/Eye Irritant, Harmful if Swallowed, Aquatic

Toxicity

RCRA Status
Non-Listed (Process Waste); Must be

characterized

Storage Class
Organic Acid (Segregate from Bases &

Oxidizers)

Part 2: Scientific Integrity & Handling Protocols
Chemical Hazard Analysis
To understand the disposal requirements, we must analyze the molecule's functional groups:

Chlorine Substituent: Introducing halogens generally increases resistance to biodegradation.

[1] This necessitates high-temperature incineration (>1000°C) to prevent the formation of

incomplete combustion byproducts.[1]

Nitro Group (-NO₂): Nitro compounds can be energetic or reactive.[1] While this specific acid

is stable under normal conditions, it should never be mixed with strong reducing agents or

heated in a closed system during waste consolidation.[1]

Carboxylic Acid Moiety: This makes the compound acidic.[1] It will react exothermically with

bases (hydroxides, amines), potentially generating heat and spattering during waste

consolidation.[1]

Pre-Disposal Segregation & Packaging
Proper segregation is the first line of defense against laboratory accidents.[1]
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Solid Waste: Collect pure solid substance, contaminated weighing boats, and gloves in a

dedicated Solid Waste Container.[1]

Container Type: Wide-mouth HDPE (High-Density Polyethylene) or clear glass jar.[1]

Labeling: Must read "Hazardous Waste - Solid" with the constituent name clearly written.

[1]

Liquid Waste:

Organic Solutions: If dissolved in solvents (Methanol, DMSO), segregate into Halogenated

Organic Waste.[1]

Aqueous Solutions: If in buffer/water, segregate into Aqueous Chemical Waste.[1] Note:

Do not mix with basic aqueous waste (pH > 10).[1]

Step-by-Step Disposal Protocol
Workflow A: Solid Substance Disposal

Containment: Transfer the solid chemical into a sealable primary container (e.g., a glass vial

with a Teflon-lined cap).

Secondary Containment: Place the primary container inside a transparent, sealable bag

(e.g., Ziploc) to prevent external contamination.

Tagging: Attach a hazardous waste tag.

Chemical Name: (4-Chloro-2-nitrophenoxy)acetic acid

Hazards: Irritant, Toxic.[1][2][3][4][5]

Consolidation: Place into the lab's satellite accumulation area "Solid Hazardous Waste"

drum.

Workflow B: Liquid Waste (Stock Solutions)
Characterization: Determine the primary solvent.[1]
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Scenario 1 (Methanol/DMSO): Pour into the Halogenated Solvents carboy.[1] The halogen

on the phenyl ring requires this classification to ensure proper incineration downstream.

Scenario 2 (Aqueous): Pour into the Aqueous Waste carboy.[1] Check pH to ensure it is <

9 to prevent immediate acid-base reactions.

Rinsing: Triple-rinse the empty stock bottle with a compatible solvent.[1] Add rinsate to the

liquid waste container.

Defacing: Deface the original label on the empty bottle and dispose of the bottle as "Glass

Waste" (if clean) or "Solid Chemical Waste" (if residue remains).[1]

Part 3: Visualization & Logic[2]
Disposal Decision Tree
The following diagram illustrates the logical flow for determining the correct waste stream

based on the physical state and solvent matrix of the material.
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Waste: (4-Chloro-2-nitrophenoxy)acetic acid

Physical State?

Solid / Powder
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Wet
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Mostly Water

Stream: HALOGENATED SOLVENTS
(Fuel Blending/Incineration)

Contains Halogen

Stream: AQUEOUS CHEMICAL WASTE
(Treatment)

Click to download full resolution via product page

Caption: Operational workflow for segregating (4-Chloro-2-nitrophenoxy)acetic acid waste

streams.

Part 4: Regulatory Compliance (RCRA & DOT)[2]
RCRA Waste Classification
Under the US EPA Resource Conservation and Recovery Act (RCRA), this specific chemical is

not a P-listed or U-listed waste.[1][3] However, the generator is responsible for determining if

the waste exhibits hazardous characteristics.
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Characteristic Status Code Rationale

Ignitability Negative N/A

Solid flash point is

high; not an oxidizer.

[1]

Corrosivity Possible D002
Only if pH ≤ 2 in

aqueous solution.[1]

Reactivity Negative N/A
Stable under normal

conditions.[6][1]

Toxicity (TCLP) Negative N/A

Does not contain

regulated metals or

specific organics (e.g.,

2,4-D) above

threshold.[1]

Compliance Note: If the chemical is dissolved in a flammable solvent (e.g., Methanol), the

mixture becomes a D001 (Ignitable) hazardous waste.[1] If dissolved in a halogenated solvent

(e.g., DCM), it may carry F-codes.[1] Always classify based on the entire mixture.

DOT Shipping for Disposal
When preparing the waste manifest for transport by a third-party contractor (e.g., Veolia, Clean

Harbors), use the following description if the material is in pure form or constitutes a marine

pollutant risk:

UN Number: UN 3077[1]

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. ((4-Chloro-2-
nitrophenoxy)acetic acid)[1]

Hazard Class: 9

Packing Group: III

Label: Class 9 (Miscellaneous)
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Part 5: Emergency Procedures
Spill Response:

Evacuate: Move personnel away from the immediate area.

PPE: Don nitrile gloves, safety goggles, and a lab coat.[1] If powder is airborne, use an N95

or P100 respirator.

Neutralize/Absorb:

Solids: Cover with wet paper towels to prevent dust, then scoop into a waste container.[1]

Liquids: Absorb with vermiculite or a commercial organic spill pad.[1]

Clean: Wipe the surface with a soap and water solution.[7][8] Collect all wipes as solid

hazardous waste.

First Aid:

Skin Contact: Wash with soap and water for 15 minutes.[1][9]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][7][9] Remove contact lenses.[6]

[1][7][2][4][9][10][11]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

References
US EPA. (2023). Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR

Part 261. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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